Cas no 1889-08-3 (2(1H)-Azocinone,hexahydro-1-methyl-)
1889-08-3 structure
Product Name:2(1H)-Azocinone,hexahydro-1-methyl-
2(1H)-Azocinone,hexahydro-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Azocinone,hexahydro-1-methyl-
- Hexahydro-1-methyl-2(1H)-azocinone
- 1-methylazocan-2-one
- DTXSID80172259
- SCHEMBL8300693
- 1889-08-3
- 2H-Azocin-2-one, hexahydro-1-methyl-
-
- Inchi: 1S/C8H15NO/c1-9-7-5-3-2-4-6-8(9)10/h2-7H2,1H3
- InChI Key: IJRHFDHZRCNEJZ-UHFFFAOYSA-N
- SMILES: O=C1CCCCCCN1C
Computed Properties
- Exact Mass: 141.11545
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
2(1H)-Azocinone,hexahydro-1-methyl- Related Literature
-
Yan-Hua Fu,Taixuan Jia,Guang-Bin Shen,Xiao-Qing Zhu RSC Adv. 2023 13 16023
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